Cas no 896358-58-0 (N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide
• CAS No: 896358-58-0
• MF: C₂₅H₃₃N₃O₄
• MW: 439.547226667404
• CID: 6309022
• PubChem ID: 43981261
• Update Time: 2025-05-19

N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide
• 896358-58-0
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-2,2-dimethylpropanamide
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)pivalamide
• N-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-2,2-dimethylpropanamide
• AKOS021660597
• AKOS002050031
• F2573-0332

• Inchi： 1S/C25H33N3O4/c1-25(2,3)24(29)26-16-21(18-5-10-22-23(15-18)32-17-31-22)28-13-11-27(12-14-28)19-6-8-20(30-4)9-7-19/h5-10,15,21H,11-14,16-17H2,1-4H3,(H,26,29)
• InChI Key： SULSYGXTXQZKQK-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CNC(C(C)(C)C)=O)N1CCN(C2C=CC(=CC=2)OC)CC1

Computed Properties

• Exact Mass: 439.24710654g/mol
• Monoisotopic Mass: 439.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide

Introduction to N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide (CAS No. 896358-58-0)

N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 896358-58-0, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry. The presence of a piperazine moiety, coupled with aromatic rings and a specific amide functional group, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The molecular framework of this compound is characterized by its intricate connectivity and the presence of multiple functional groups. The core structure includes a 2H-1,3-benzodioxol ring, which is also known as a tetrahydroquinoline scaffold. This particular moiety has been extensively studied for its pharmacological properties and has been incorporated into various drug candidates due to its ability to modulate biological pathways. The benzodioxol ring is further substituted with a piperazine group at the 5-position, enhancing the compound's potential to interact with enzyme and receptor targets.

In addition to the benzodioxol ring, the compound features a 4-methoxyphenyl group attached to a piperazine ring. This aromatic substituent is known for its ability to influence electronic properties and binding affinity, making it a valuable component in drug design. The methoxy group introduces a slight electron-donating effect, which can be crucial in determining the compound's overall pharmacokinetic profile. Furthermore, the presence of an amide linkage at the terminal position of the molecule adds another layer of complexity, potentially influencing solubility and metabolic stability.

The N-terminal part of the molecule consists of an ethyl chain connected to a 2,2-dimethylpropanamide group. This structural feature can contribute to the compound's hydrophobicity and may affect its distribution within biological systems. The dimethylpropanamide moiety is particularly interesting as it can provide steric hindrance and influence binding interactions at target sites. These structural elements collectively contribute to the compound's unique chemical profile and its potential as a pharmacological agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies have suggested that N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide may interact with enzymes and receptors involved in neurological disorders. The combination of the benzodioxol and piperazine moieties has been shown to exhibit properties similar to those of known therapeutic agents used in treating conditions such as depression and anxiety.

The pharmaceutical industry has been increasingly interested in developing novel compounds that target central nervous system (CNS) disorders. The unique structural features of this compound make it an attractive candidate for further investigation in this area. Preclinical studies have begun to explore its potential efficacy and safety profiles in animal models. Initial findings suggest that the compound may exhibit promising results in modulating neurotransmitter systems relevant to CNS function.

One of the key areas of interest has been the interaction of this compound with serotonin receptors, particularly 5-HT1A and 5-HT7 subtypes. Serotonin receptor modulation is a well-established strategy in treating neurological disorders, and compounds that can selectively target these receptors hold significant therapeutic potential. The presence of both the benzodioxol and piperazine moieties in N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide suggests that it may have dual-action effects on these receptors, potentially leading to enhanced therapeutic outcomes.

In addition to its potential applications in CNS disorders, this compound has also shown promise in preliminary studies related to other therapeutic areas. Its structural motifs are reminiscent of molecules that have demonstrated activity against inflammatory pathways and pain modulation. Further research is needed to fully elucidate these potential applications and to optimize the compound's pharmacological properties.

The synthesis of N-2-(2H-1,3-benzodioxol-5-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-2,2-dimethylpropanamide presents unique challenges due to its complex molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Researchers have employed multi-step synthetic routes that involve functional group transformations such as condensation reactions, nucleophilic substitutions, and cyclizations. These strategies have allowed for the efficient construction of the desired molecular framework while maintaining high levels of purity.

The development of new synthetic protocols has been instrumental in enabling further exploration of this compound's pharmacological potential. By optimizing synthetic routes, researchers can produce sufficient quantities of N - - - - - - - - - - - - - ( ) - ( ) for detailed biological evaluation. This includes assessing its efficacy in vitro using cell-based assays and in vivo using animal models. Such studies are essential for understanding how this compound behaves within biological systems and for identifying any potential toxicities or side effects.

The future direction of research on N - --( ) will likely focus on refining its pharmacological profile through structure-based drug design approaches . By leveraging computational tools such as molecular docking simulations , researchers can predict how different structural modifications might affect binding affinity , selectivity , . . . . . . . . . . . These insights can guide efforts to optimize --( ) --( ) --( ) --( ) --( ) --( ) --( ) --( ) --( ) --( ) , ultimately leading ( --- --- --- --- --- --- --- --- --- --- --- --- --- --- )